Cas no 56270-15-6 (Methanamine, compd. with 1,3,5-trinitrobenzene (2:1))
56270-15-6 structure
Product Name:Methanamine, compd. with 1,3,5-trinitrobenzene (2:1)
CAS No:56270-15-6
MF:C8H13N5O6
MW:275.218721151352
CID:349354
PubChem ID:71444764
Update Time:2025-04-19
Methanamine, compd. with 1,3,5-trinitrobenzene (2:1) Chemical and Physical Properties
Names and Identifiers
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- Methanamine, compd. with 1,3,5-trinitrobenzene (2:1)
- methanamine,1,3,5-trinitrobenzene
- Methanamine--1,3,5-trinitrobenzene (2/1)
- 56270-15-6
- DTXSID00853518
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- Inchi: 1S/C6H3N3O6.2CH5N/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;2*1-2/h1-3H;2*2H2,1H3
- InChI Key: JAEAKCNWPWUKIE-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.NC.NC
Computed Properties
- Exact Mass: 275.08669
- Monoisotopic Mass: 275.08658315g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 231
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 190Ų
Experimental Properties
- PSA: 181.46
Methanamine, compd. with 1,3,5-trinitrobenzene (2:1) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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